N-(5,6-dimethoxybenzo[d]thiazol-2-yl)-3-(methylsulfonyl)benzamide

• IUPAC Name: N-(5,6-dimethoxy-1,3-benzothiazol-2-yl)-3-methylsulfonylbenzamide
• InChI: InChI=1S/C17H16N2O5S2/c1-23-13-8-12-15(9-14(13)24-2)25-17(18-12)19-16(20)10-5-4-6-11(7-10)26(3,21)22/h4-9H,1-3H3,(H,18,19,20)
• InChI Key: JYHZNASSSFAYAO-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C2C(=C1)N=C(S2)NC(=O)C3=CC(=CC=C3)S(=O)(=O)C)OC
• Molecular Formula: C17H16N2O5S2
• Molecular Weight: 392.5 g/mol

Description

Synthesis Analysis

While specific synthesis information for “N-(5,6-dimethoxybenzo[d]thiazol-2-yl)-3-(methylsulfonyl)benzamide” is not available, thiazole derivatives have been synthesized and studied for their various pharmaceutical applications. Thiazoles are organic five-aromatic ring compounds with a general formula of C3H3NS.

Chemical Reactions Analysis

Thiazoles are used to obtain free carbene particles and complexed with transition metals, while their salts are used as catalysts in the reaction of Stetter and benzoin condensation.

Scientific Research Applications

Anticancer Properties

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Antimicrobial Activities

• Compound 3h exhibited the highest antimicrobial activity:
  • .

Future Directions

While specific future directions for “N-(5,6-dimethoxybenzo[d]thiazol-2-yl)-3-(methylsulfonyl)benzamide” are not available, thiazole derivatives continue to be an area of interest in medicinal chemistry due to their wide range of biological activities.